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1,4-Dihydroxyanthraquinone 1,4-Dihydroxyanthraquinone Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions; formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye.
Brand Name: Vulcanchem
CAS No.: 103220-12-8
VCID: VC0034044
InChI: InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H
SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O
Molecular Formula: C14H8O4
Molecular Weight: 240.21 g/mol

1,4-Dihydroxyanthraquinone

CAS No.: 103220-12-8

Main Products

VCID: VC0034044

Molecular Formula: C14H8O4

Molecular Weight: 240.21 g/mol

1,4-Dihydroxyanthraquinone - 103220-12-8

CAS No. 103220-12-8
Product Name 1,4-Dihydroxyanthraquinone
Molecular Formula C14H8O4
Molecular Weight 240.21 g/mol
IUPAC Name 1,4-dihydroxyanthracene-9,10-dione
Standard InChI InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H
Standard InChIKey GUEIZVNYDFNHJU-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O
Colorform ORANGE CRYSTALS FROM ACETIC ACID; ORANGE PLATES FROM ETHER; DEEP RED NEEDLES FROM ALCOHOL, BENZENE, TOLUENE, XYLENE
YELLOW RED LEAFLETS FROM ETHER; RED CRYSTALS FROM TOLUENE, ACETIC ACID
Melting Point 200.0 °C
196 °C
Physical Description DryPowde
Description Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions; formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye.
Shelf Life BLACK PPT WITH CO2; SUBLIMES @ HIGH VACUUM
Solubility MODERATELY SOL IN ALCOHOL WITH RED COLOR
SOL IN ETHER WITH BROWN COLOR & YELLOW FLUORESCENCE
SOL WITH VIOLET COLOR IN AQ ALKALIES & IN AMMONIA
1 G SOL IN ABOUT 13 G OF BOILING GLACIAL ACETIC ACID
SOL IN HOT WATER & BENZENE
SOL IN POTASSIUM HYDROXIDE & SULFURIC ACID
Synonyms 1,4-dihydroxy-9,10-anthraquinone
1,4-dihydroxyanthraquinone
1,4-dihydroxyanthraquinone, radiacal ion (1-)
anthrarufin
quinizarin
Vapor Pressure 2.43e-08 mmHg
PubChem Compound 6688
Last Modified Nov 11 2021
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